Cas no 1261903-51-8 (2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid)

• Product Name: 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid
• CAS No: 1261903-51-8
• MF: C₁₃H₈ClFO₃
• MW: 266.652226448059
• MDL: MFCD18319775
• CID: 1219104
• PubChem ID: 53225693
• Update Time: 2025-10-28

2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid
• 4-Chloro-4'-fluoro-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319775
• 2-Chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95%
• 1261903-51-8
• DTXSID50689425

• MDL： MFCD18319775
• Inchi： 1S/C13H8ClFO3/c14-11-4-1-7(5-10(11)13(17)18)9-3-2-8(15)6-12(9)16/h1-6,16H,(H,17,18)
• InChI Key： UYCYEYPWMNMCMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1O)F

Computed Properties

• Exact Mass: 266.015
• Monoisotopic Mass: 266.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.5A^2

Additional information on 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid

Introduction to 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid (CAS No. 1261903-51-8)

2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261903-51-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a chloro substituent at the 2-position and a fluoro-hydroxyphenyl group at the 5-position, making it a structurally unique molecule with potential applications in drug discovery and development.

The molecular structure of 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid consists of a benzoic acid core, which is a well-known scaffold in medicinal chemistry due to its favorable pharmacokinetic properties and biological activity. The presence of the chloro group enhances the electrophilicity of the aromatic ring, facilitating further functionalization, while the fluoro-hydroxyphenyl moiety introduces both hydrophilic and lipophilic characteristics, which can influence its solubility and membrane permeability.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophores to achieve synergistic effects. The structure of 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid aligns with this trend, as it integrates both halogenated and hydroxylated aromatic rings, which are common motifs in bioactive compounds. Such structural features have been associated with enhanced binding affinity to biological targets, making this compound a promising candidate for further investigation.

One of the most compelling aspects of 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid is its potential role in the development of novel therapeutic agents. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding interactions with enzymes and receptors. For instance, fluorinated aromatic compounds have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The hydroxyl group at the 2-position of the phenyl ring further contributes to the compound's versatility by allowing for hydrogen bonding interactions, which are crucial for receptor binding.

Recent studies have highlighted the importance of benzoic acid derivatives in addressing various therapeutic challenges. A notable example is their application in the development of kinase inhibitors, where the rigid aromatic core provides optimal positioning for interactions with protein targets. The chloro group in 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid can serve as a handle for further derivatization, enabling the synthesis of analogs with tailored biological activities. This flexibility makes it an attractive building block for medicinal chemists seeking to design next-generation drugs.

The synthesis of 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of a pre-formed benzoic acid derivative followed by functionalization at the 5-position with a fluoro-hydroxyphenyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms with high selectivity.

The pharmacological profile of 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid has not yet been fully elucidated, but preliminary in vitro studies suggest that it may exhibit interesting biological activities. For example, its structural similarity to known bioactive compounds suggests potential interactions with enzymes such as cytochrome P450 monooxygenases, which play a critical role in drug metabolism. Additionally, the presence of both hydrophobic and hydrophilic groups may enhance its ability to cross biological membranes, improving bioavailability.

In conclusion, 2-chloro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid (CAS No. 1261903-51-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable tool for exploring new therapeutic strategies. As research in this area progresses, further insights into its biological activities and mechanisms of action will undoubtedly emerge, paving the way for innovative drug development.